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Compound of Interest

Compound Name: Bornyl acetate, (-)-

Cat. No.: B1142027

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides immediate, procedural
guidance for the safe use and disposal of (-)-Bornyl acetate, building on our commitment to
being your preferred source for laboratory safety information.

Physical and Chemical Properties

Understanding the properties of (-)-Bornyl acetate is the first step in safe handling.
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Property Value
Molecular Formula C12H2002[1][2]
Molecular Weight 196.29 g/mol [2][3]
Appearance Colorless liquid or white crystals[4]
Odor Pine-needle-like, camphoraceous|5]
Melting Point 29 °C[4]
Boiling Point 228-231 °C[4][5]
Flash Point 89 °C (192 °F)[4][6]
Density 0.985 g/mL at 25 °C[4][5]
Soluble in ethanol, ether, and most non-volatile
Solubility and volatile oils. Slightly soluble in water.

Insoluble in propylene glycol and glycerol.[4]

Personal Protective Equipment (PPE)

While (-)-Bornyl acetate is not classified as a hazardous substance under Regulation (EC) No

1272/2008, appropriate PPE should always be worn to minimize exposure and ensure safety.

[1][7] Some sources indicate it may cause skin, eye, and respiratory irritation.[6][8]
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Protection Type Recommended Equipment

Safety glasses with side-shields or goggles.[1]
[8]

Eye Protection

Protective gloves (e.g., Nitrile rubber,
Neoprene).[1][8][9]

Hand Protection

Laboratory coat or other suitable protective

Skin and Body Protection ]
clothing.[1][8]

A respirator is not typically required with
) ) adequate ventilation, but if vapors are
Respiratory Protection )
generated, use a NIOSH-approved respirator.[1]

[10]

Operational Plan for Handling (-)-Bornyl Acetate

Follow these step-by-step procedures for the safe handling of (-)-Bornyl acetate in a laboratory
setting.

1. Preparation:

o Ensure the work area is well-ventilated.[10]

e Have an emergency eye wash station and safety shower readily accessible.
o Assemble all necessary equipment and PPE before handling the chemical.
 Verify that a spill kit is available and personnel are trained in its use.

2. Handling:

» Wear the recommended PPE as detailed in the table above.

e Avoid direct contact with skin and eyes.[1]

e Do not inhale vapors.[10]

o Keep the container tightly closed when not in use.[8]

¢ Avoid sources of ignition as the substance is combustible.[11][12]

3. In Case of Exposure:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do so.[1][8] Seek medical attention if irritation persists.
[11]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.[1][8]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[1][8]

e Ingestion: Do not induce vomiting. Rinse the mouth with water and seek medical attention.[1]

[8]

Disposal Plan for (-)-Bornyl Acetate
Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

1. Waste Collection:

o Collect surplus (-)-Bornyl acetate and any contaminated materials (e.g., gloves, absorbent
pads) in a designated, sealed, and properly labeled waste container.

2. Spill Management:

« In the event of a spill, absorb the liquid with an inert material such as sand, diatomite, or
universal binders.[8][11]

» Place the absorbed material into a sealed container for disposal.[1]

e Clean the spill area with soap and water.[1]

3. Final Disposal:

» Dispose of waste (-)-Bornyl acetate and contaminated materials through a licensed
professional waste disposal service.[1][13]

o Follow all local, state, and federal regulations for chemical waste disposal.[1][13]

o Contaminated packaging should be disposed of in the same manner as the product itself.[1]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of (-)-Bornyl Acetate
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Caption: Workflow for the safe handling and disposal of (-)-Bornyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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